Cas no 704905-36-2 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one,tetrahydro-3,3-dimethyl-, (7aS)-)

• Product Name: 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,tetrahydro-3,3-dimethyl-, (7aS)-
• CAS No: 704905-36-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 557416
• PubChem ID: 45082117
• Update Time: 2025-04-19

1H,3H-Pyrrolo[1,2-c]oxazol-1-one,tetrahydro-3,3-dimethyl-, (7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,tetrahydro-3,3-dimethyl-, (7aS)-
• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,tetrahydro-3,3-dimethyl-,(7aS)-(9CI)
• (7aS)-3,3-dimethyl-5,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazol-1-one
• DTXSID50665108
• SCHEMBL21726159
• (7aS)-3,3-Dimethyltetrahydro-1H,3H-pyrrolo[1,2-c][1,3]oxazol-1-one
• 704905-36-2

• Inchi： 1S/C8H13NO2/c1-8(2)9-5-3-4-6(9)7(10)11-8/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： WUPNVLKLICARNT-LURJTMIESA-N
• SMILES： O1C([C@@H]2CCCN2C1(C)C)=O

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.2